Cas no 3228-03-3 (5-Isopropyl-3-methylphenol)

5-Isopropyl-3-methylphenol structure
5-Isopropyl-3-methylphenol structure
Product name:5-Isopropyl-3-methylphenol
CAS No:3228-03-3
MF:C10H14O
MW:150.217563152313
MDL:MFCD00012299
CID:84668
PubChem ID:72855

5-Isopropyl-3-methylphenol Chemical and Physical Properties

Names and Identifiers

    • 3-Isopropyl-5-methylphenol
    • 5-Isopropyl-3-methylphenol
    • 5-Isopropyl-3-methylphenolneat
    • 3-isopropyl-5-hydroxytoluene
    • 3-methyl-5-(2-propyl)phenol
    • 3-methyl-5-isopropylphenol
    • 5-Isopropyl-m-cresol
    • Phenol,3-methyl-5-(1-methylethyl)
    • 3-isopropyl-5-methyl-phenol
    • F0001-0963
    • NS00045629
    • ZDUIHRJGDMTBEX-UHFFFAOYSA-
    • InChI=1/C10H14O/c1-7(2)9-4-8(3)5-10(11)6-9/h4-7,11H,1-3H3
    • AMY37161
    • 3-Methyl-5-(1-methylethyl)phenol
    • 3228-03-3
    • SCHEMBL487239
    • EN300-20596
    • Z104479096
    • Phenol, 3-methyl-5-(1-methylethyl)-
    • BDBM248164
    • EINECS 221-762-2
    • UNII-27O3KU2MLN
    • m-cymen-5-ol
    • 27O3KU2MLN
    • FT-0612074
    • AKOS000120995
    • 3-methyl-5-(propan-2-yl)phenol
    • Carvacrol derivative, 7
    • F91799
    • 3-methyl-5-propan-2-ylphenol
    • GS2750
    • DTXSID6062915
    • DB-048193
    • m-Cymen-5-ol; 3-Isopropyl-5-methylphenol; 3-Methyl-5-isopropylphenol; 5-Isopropyl-m-cresol
    • ALBB-035762
    • MDL: MFCD00012299
    • Inchi: InChI=1S/C10H14O/c1-7(2)9-4-8(3)5-10(11)6-9/h4-7,11H,1-3H3
    • InChI Key: ZDUIHRJGDMTBEX-UHFFFAOYSA-N
    • SMILES: CC(C)C1=CC(=CC(=C1)C)O

Computed Properties

  • Exact Mass: 150.10400
  • Monoisotopic Mass: 150.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 17
  • Topological Polar Surface Area: 20.2
  • XLogP3: 3.1
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.9688 (estimate)
  • Melting Point: 49-51 °C(lit.)
  • Boiling Point: 241°C
  • Flash Point: >230 °F
  • Refractive Index: 1.5106 (estimate)
  • Solubility: Chloroform (Slightly), Methanol (Slightly)
  • PSA: 20.23000
  • LogP: 2.82400
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-Isopropyl-3-methylphenol Security Information

  • Signal Word:warning
  • Hazard Statement: H303+H313+H333
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number:1759
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S37/39
  • Hazardous Material Identification: Xi
  • Packing Group:III
  • HazardClass:8
  • Packing Group:III
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
  • Safety Term:8
  • Risk Phrases:R36/37/38
  • PackingGroup:III
  • Hazard Level:8

5-Isopropyl-3-methylphenol Customs Data

  • HS CODE:2907199090
  • Customs Data:

    China Customs Code:

    2907199090

    Overview:

    2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

5-Isopropyl-3-methylphenol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-20596-0.25g
3-methyl-5-(propan-2-yl)phenol
3228-03-3 95%
0.25g
$271.0 2023-09-16
Enamine
EN300-20596-2.5g
3-methyl-5-(propan-2-yl)phenol
3228-03-3 95%
2.5g
$1174.0 2023-09-16
Life Chemicals
F0001-0963-0.25g
5-Isopropyl-3-methylphenol
3228-03-3 95%+
0.25g
$180.0 2023-11-21
SHENG KE LU SI SHENG WU JI SHU
sc-488891A-25 g
5-Isopropyl-3-methylphenol,
3228-03-3
25g
¥17,223.00 2023-07-11
TRC
I872630-25000mg
5-Isopropyl-3-methylphenol
3228-03-3
25g
$1579.00 2023-05-18
A2B Chem LLC
AF57144-500mg
3-Isopropyl-5-methylphenol
3228-03-3 95%
500mg
$528.00 2023-12-30
A2B Chem LLC
AF57144-2.5g
3-Isopropyl-5-methylphenol
3228-03-3 95%
2.5g
$1271.00 2024-04-20
A2B Chem LLC
AF57144-25mg
3-Isopropyl-5-methylphenol
3228-03-3 95%
25mg
$40.00 2024-04-20
A2B Chem LLC
AF57144-50mg
3-Isopropyl-5-methylphenol
3228-03-3 95%
50mg
$69.00 2024-04-20
A2B Chem LLC
AF57144-1g
3-Isopropyl-5-methylphenol
3228-03-3 95%
1g
$667.00 2024-04-20

5-Isopropyl-3-methylphenol Production Method

5-Isopropyl-3-methylphenol Related Literature

Recommend Articles

Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.